
Nuclear Properties of Selenium-82: An In-depth
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Selenium-82

Cat. No.: B081159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Selenium-82 (⁸²Se) is a naturally occurring isotope of selenium that holds significant interest

for the scientific community, particularly in the fields of nuclear physics and particle physics. Its

unique nuclear properties, most notably its extremely long half-life and its decay via the rare

process of double beta decay, make it a crucial tool in the search for physics beyond the

Standard Model. This technical guide provides a comprehensive overview of the nuclear

properties of Selenium-82, with a focus on quantitative data, experimental methodologies, and

the underlying nuclear structure.

Core Nuclear Properties
Selenium-82 is a stable isotope for all practical purposes, but it is one of the few nuclides that

undergoes double beta decay.[1][2] Its fundamental nuclear properties are summarized in the

table below.
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Property Value

Atomic Mass 81.9166994 u[3]

Natural Abundance 8.82%[4]

Number of Protons (Z) 34

Number of Neutrons (N) 48

Nuclear Spin and Parity (Jπ) 0+[5]

Half-life (T1/2) (9.39 ± 0.17 (stat) ± 0.58 (syst)) x 1019 years[6]

Double Beta Decay of Selenium-82
The most significant nuclear process involving Selenium-82 is its decay to Krypton-82 (⁸²Kr)

via double beta decay. This process can occur in two modes: the two-neutrino double beta

decay (2νββ), which is an allowed second-order Standard Model process, and the hypothetical

neutrinoless double beta decay (0νββ), the observation of which would have profound

implications for particle physics.

Two-Neutrino Double Beta Decay (2νββ)
In the 2νββ decay of ⁸²Se, two neutrons within the nucleus simultaneously transform into two

protons, emitting two electrons and two electron antineutrinos.

Reaction: ⁸²Se → ⁸²Kr + 2e⁻ + 2ν̅ₑ

The half-life for this decay has been precisely measured by several experiments. The NEMO-3

experiment reported a half-life of (9.39 ± 0.17 (stat) ± 0.58 (syst)) x 10¹⁹ years.[6] More

recently, the CUPID-0 experiment provided a measurement of [8.69 ± 0.05 (stat.) +0.09 -0.06

(syst.)] × 10¹⁹ yr.[7]

Neutrinoless Double Beta Decay (0νββ)
The search for 0νββ decay is a major focus of modern neutrino physics. This process, if it

occurs, would violate lepton number conservation and imply that neutrinos are their own

antiparticles (Majorana particles).
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Hypothetical Reaction: ⁸²Se → ⁸²Kr + 2e⁻

Numerous experiments have searched for this decay in ⁸²Se, establishing stringent lower limits

on its half-life. The observation of this decay would also provide a way to determine the

effective Majorana neutrino mass.

Experiment Half-life Limit (90% C.L.)
Effective Majorana
Neutrino Mass Limit (mββ)

NEMO-3 > 2.5 x 10²³ years[6] < (1.2 - 3.0) eV[6]

CUPID-0 > 4.6 x 10²⁴ years[8] < (263 - 545) meV[8]

Decay Energy (Q-value)
The total energy released in the double beta decay of ⁸²Se, known as the Q-value, is a critical

parameter in these experiments.

Decay Mode Q-value (keV)

Ground State to Ground State (0⁺ → 0⁺) 2997.9 ± 0.3[9]

Ground State to 2₁⁺ Excited State of ⁸²Kr 2219.4

Ground State to 0₂⁺ Excited State of ⁸²Kr 1523.5

Nuclear Structure of Selenium-82
The nuclear structure of ⁸²Se is key to understanding its decay properties. As an even-even

nucleus, its ground state has a spin and parity of 0⁺. The arrangement of its 34 protons and 48

neutrons can be described by the nuclear shell model. In this model, nucleons occupy

quantized energy levels, similar to electrons in an atom. The stability of ⁸²Se and its propensity

for double beta decay are direct consequences of its specific shell configuration. While a

detailed shell model calculation is complex, it is understood that the pairing of nucleons plays a

crucial role in the structure of ⁸²Se.

Experimental Methodologies
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The study of the rare double beta decay of ⁸²Se requires sophisticated experimental setups

designed for ultra-low background environments. Two of the leading experiments in this field

are NEMO-3 and CUPID-0.

The NEMO-3 Experiment
The Neutrino Ettore Majorana Observatory (NEMO-3) was located at the Modane Underground

Laboratory (LSM) in the Fréjus tunnel, shielded from cosmic rays by 1700 meters of rock.[2]

Experimental Protocol:

Source Preparation: Thin foils of enriched ⁸²Se (approximately 50 mg/cm²) were used as the

source of the double beta decay events.

Detector Design: The detector had a cylindrical shape and employed a "tracker-calorimeter"

technique.

Tracking Detector: A wire chamber filled with a mixture of helium, ethanol, argon, and

water vapor was used to reconstruct the trajectories of the two emitted electrons. This

allowed for the identification of the characteristic two-electron signature of double beta

decay.

Calorimeter: An array of plastic scintillators coupled to photomultiplier tubes surrounded

the tracking volume to measure the energy of the electrons.

Data Acquisition: The detector recorded the signals from both the tracking chamber and the

calorimeter for each potential event. A magnetic field was applied to help distinguish between

electrons and positrons.

Background Reduction: The underground location, extensive shielding, and the ability to

topologically reconstruct events were crucial for minimizing background from natural

radioactivity and cosmic rays.

Data Analysis: The analysis involved selecting events with two electron tracks originating

from a common vertex within the ⁸²Se foil and with a total energy consistent with the Q-value

of the decay.
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NEMO-3 Experimental Workflow

The CUPID-0 Experiment
The Cryogenic Underground Observatory for Rare Events (CUORE) Upgrade with Particle

Identification (CUPID-0) is located at the Gran Sasso National Laboratory (LNGS) in Italy. It

utilizes a different, high-precision technique.[1]

Experimental Protocol:

Source and Detector: The experiment uses an array of zinc selenide (ZnSe) crystals that are

enriched in ⁸²Se.[1] These crystals serve as both the source of the decay and the detectors.

Bolometric Technique: The ZnSe crystals are operated as cryogenic calorimeters, cooled to

temperatures near absolute zero (around 10 mK). When a decay occurs, the energy

released causes a tiny temperature rise in the crystal, which is measured by a sensitive

thermistor.

Scintillation Light Detection: In addition to the heat signal, the ZnSe crystals also produce a

small amount of scintillation light upon particle interaction. This light is detected by separate,

adjacent germanium bolometers.

Particle Discrimination: The simultaneous detection of both heat and light signals is a

powerful tool for background rejection. Alpha particles, a significant background source,

produce a different light-to-heat ratio compared to beta particles (electrons). This allows for

their efficient identification and removal from the data.

Data Analysis: The analysis focuses on events with an energy deposition in the ZnSe

crystals that matches the Q-value of the 0νββ decay of ⁸²Se, while rejecting events identified

as alpha particles or other background sources.

CUPID-0 Detection Principle

Decay Scheme of Selenium-82
The double beta decay of ⁸²Se populates the ground state and excited states of its daughter

nucleus, ⁸²Kr. The decay scheme below illustrates the primary decay path to the ground state,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.lngs.infn.it/en/news/cupid-0-reveals-the-dynamics-of-the-double-beta-decay-with-two-se-82-neutrinos
https://www.lngs.infn.it/en/news/cupid-0-reveals-the-dynamics-of-the-double-beta-decay-with-two-se-82-neutrinos
https://www.benchchem.com/product/b081159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


as well as potential decays to the first two excited states of ⁸²Kr. The energies of the excited

states are given in keV.

82Se

82Kr

0+

0+ (g.s.) 2β (2ν + 0ν)

2+ (776.5 keV) 2β (to 2+)

0+ (1474.9 keV)

 2β (to 0+)

Click to download full resolution via product page

Decay Scheme of Selenium-82 to Krypton-82

Conclusion
Selenium-82 stands out as a critical isotope for fundamental research in nuclear and particle

physics. Its well-characterized nuclear properties and its role as a candidate for neutrinoless

double beta decay have driven the development of highly sophisticated and sensitive

experiments. The ongoing and future studies of ⁸²Se promise to shed further light on the nature

of neutrinos and the fundamental symmetries of the universe, with potential impacts on our

understanding of matter and its origins. The data and methodologies presented in this guide

offer a solid foundation for researchers and professionals interested in this exciting field of

study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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